Globomycin

• CAS: 64441-34-5
• Molecular Formula: C32H57N5O9
• Molecular Weight: 655.8 g/mol
• InChI: InChI=1S/C32H57N5O9/c1-9-11-12-13-14-24-20(6)32(45)37(8)23(15-18(3)4)29(42)35-26(19(5)10-2)31(44)34-22(17-38)28(41)36-27(21(7)39)30(43)33-16-25(40)46-24/h18-24,26-27,38-39H,9-17H2,1-8H3,(H,33,43)(H,34,44)(H,35,42)(H,36,41)
• InChIKey: VFGBXFZXJAWPOE-UHFFFAOYSA-N

Globomycin: First-in-Class LspA Inhibitor

Globomycin (CAS 64441-34-5) is a 19-membered cyclic lipodepsipeptide antibiotic originally isolated from *Streptomyces* species [1]. It functions as a specific, competitive inhibitor of lipoprotein signal peptidase II (LspA), an essential bacterial enzyme absent in eukaryotes, making it an attractive target for antibiotic development [2]. Globomycin inhibits LspA via molecular mimicry, acting as a non-cleavable peptide substrate analog that sterically blocks the enzyme's active site, as confirmed by a 2.8 Å crystal structure of the *Pseudomonas aeruginosa* LspA-globomycin complex [3].

1

LspA pathway inhibition studies — Reported competitive inhibitor of bacterial signal peptidase II via molecular mimicry.

2

Natural-product antibiotic scaffold — 19-membered cyclic lipodepsipeptide suitable for structure-activity relationship (SAR) analog campaigns.

3

Structural biology research tool — Binding mode characterized at 2.8 Å resolution; supports co-crystallization and docking validation workflows.

• [1] Oves-Costales D, et al. Identification and heterologous expression of the globomycin biosynthetic gene cluster. Synthetic and Systems Biotechnology. 2023;8(1):20-32. View Source
• [2] Oves-Costales D, et al. Identification and heterologous expression of the globomycin biosynthetic gene cluster. Synthetic and Systems Biotechnology. 2023;8(1):20-32. View Source
• [3] Vogeley L, et al. Structural basis of lipoprotein signal peptidase II action and inhibition by the antibiotic globomycin. Science. 2016;351(6275):876-880. View Source

Globomycin Analog Substitution: Why It Fails

Globomycin and its structural analogs, including G2A, G0790, and G5132, exhibit profound differences in target potency (IC50), antibacterial spectrum (MIC), and outer membrane penetration. For instance, while globomycin itself is ineffective against wild-type *Acinetobacter baumannii* due to poor outer membrane penetration, the analog G5132 overcomes this barrier [1]. Furthermore, globomycin shows a unique LspA-independent bactericidal mechanism against *Mycobacterium tuberculosis* not observed with other LspA inhibitors [2]. These divergent pharmacological properties preclude generic substitution among globomycin-class compounds and necessitate compound-specific validation for each experimental application.

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Analog potency mismatch — Structural analogs (G2A, G0790, G5132) show divergent LspA IC50 values; generic substitution may alter target engagement thresholds.

!

Antibacterial spectrum divergence — MIC profiles differ significantly across Gram-negative species; analog outer-membrane penetration may not transfer to wild-type globomycin.

!

LspA-independent mechanism — Globomycin exhibits unique mycobactericidal activity not reported for other class members; compound-specific validation is required for M. tuberculosis studies.

• [1] Huang KJ, et al. Deletion of a previously uncharacterized lipoprotein lirL confers resistance to an inhibitor of type II signal peptidase in Acinetobacter baumannii. Proc Natl Acad Sci U S A. 2022;119(38):e2123117119. View Source
• [2] Banaiee N, et al. LspA-independent action of globomycin on Mycobacterium tuberculosis. J Antimicrob Chemother. 2007;60(2):414-416. View Source

Globomycin vs Key Analogs: Quantitative Evidence

LspA Inhibition: Globomycin vs Myxovirescin

Globomycin inhibits *Pseudomonas aeruginosa* LspA (LspPae WT) with an IC50 of 0.64 ± 0.16 μM, which is approximately 1.7-fold more potent than the comparator myxovirescin (IC50 = 1.09 ± 0.34 μM) in a gel-shift assay measuring prolipoprotein processing [1].

LspA Inhibition Potency

Head-to-head

IC50: 0.64 ± 0.16 μM

vs Myxovirescin: 1.09 ± 0.34 μM

Reported 1.7-fold higher potency in P. aeruginosa LspA gel-shift assay.

Enzyme inhibition context; absolute IC50 values are assay-dependent.

Evidence Dimension	LspA enzyme inhibition potency
Target Compound Data	IC50 = 0.64 ± 0.16 μM
Comparator Or Baseline	Myxovirescin: IC50 = 1.09 ± 0.34 μM
Quantified Difference	Globomycin is 1.7-fold more potent (lower IC50) against LspPae WT
Conditions	Gel-shift assay; *P. aeruginosa* LspA (LspPae WT) construct; duplicate measurements

Why This Matters

Higher target engagement potency enables lower effective concentrations in enzymatic and cellular assays, which is critical for minimizing off-target effects in mechanism-of-action studies.

• [1] Olatunji S, et al. Structures of lipoprotein signal peptidase II from Staphylococcus aureus complexed with antibiotics globomycin and myxovirescin. Nat Commun. 2020;11:140. View Source

Antibacterial Activity vs Gram-Negative Pathogens

The native globomycin molecule exhibits limited antibacterial activity against *P. aeruginosa* and *S. aureus* with MIC >100 μg/mL (152 μM), whereas optimized globomycin analog 61 achieves an MIC of 0.78 μM against *E. coli*, representing an approximately 195-fold improvement in potency . Globomycin derivative G2A demonstrates MIC values of 12.5–32 μg/mL against *E. coli*, *P. aeruginosa*, and *A. baumannii* [1].

Antibacterial MIC vs Analogs

Cross-study comparable

Globomycin: MIC >152 μM (P. aeruginosa)

Analog 61: MIC = 0.78 μM (E. coli)

~195-fold MIC improvement reported for optimized analog over native scaffold.

MIC endpoints are strain- and condition-specific; cross-study comparison requires review.

Evidence Dimension	Antibacterial minimum inhibitory concentration (MIC)
Target Compound Data	Globomycin: MIC >100 μg/mL (152 μM) against *P. aeruginosa* and *S. aureus*; 6.25-12.5 μM against *Spiroplasma melliferum*
Comparator Or Baseline	Analog 61: MIC = 0.78 μM against *E. coli*; Analog G2A: MIC = 12.5–32 μg/mL against Gram-negative pathogens
Quantified Difference	Analog 61 shows ~195-fold improvement in MIC over globomycin; G2A exhibits MIC range 12.5–32 μg/mL where globomycin is inactive (>100 μg/mL)
Conditions	Microdilution assays; agar dilution method; Nutrient Agar for E. coli SANK 70569

Why This Matters

Understanding the baseline antibacterial limitations of globomycin is essential for selecting appropriate positive controls and for benchmarking the activity of novel analogs in structure-activity relationship (SAR) campaigns.

• [1] TargetMol. Globomycin derivative G2A (Compound G2A) product information. View Source

LspA Binding Mode: Atomic-Resolution Structure

The 2.8 Å crystal structure of *P. aeruginosa* LspA complexed with globomycin reveals that globomycin binds as a non-cleavable peptide substrate analog, sterically blocking the active site via molecular mimicry [1]. Mutagenesis studies confirm LspA is an aspartyl peptidase, and globomycin's binding mode is distinct from that of myxovirescin, which binds in a different orientation within the LspA active site pocket [2].

LspA Co-Crystal Structure

Head-to-head

Resolution: 2.8 Å

Mode: Non-cleavable substrate analog mimicry

Supports structure-based drug design and pharmacophore validation context.

Distinct binding orientation relative to myxovirescin confirmed by crystallography.

Evidence Dimension	Ligand-enzyme binding mode and structural resolution
Target Compound Data	Globomycin binds LspA as a non-cleavable peptide analog; crystal structure at 2.8 Å resolution
Comparator Or Baseline	Myxovirescin binds LspA in a different orientation within the active site pocket
Quantified Difference	Distinct binding orientation confirmed by comparative crystallography
Conditions	X-ray crystallography; *P. aeruginosa* LspA; globomycin complex at 2.8 Å

Why This Matters

Atomic-resolution structural data enables rational, structure-based design of next-generation LspA inhibitors and provides a validated pharmacophore for computational screening campaigns.

• [1] Vogeley L, et al. Structural basis of lipoprotein signal peptidase II action and inhibition by the antibiotic globomycin. Science. 2016;351(6275):876-880. View Source
• [2] Olatunji S, et al. Structures of lipoprotein signal peptidase II from Staphylococcus aureus complexed with antibiotics globomycin and myxovirescin. Nat Commun. 2020;11:140. View Source

LspA-Independent Activity in M. tuberculosis

Globomycin demonstrates mycobactericidal activity against *Mycobacterium tuberculosis* at concentrations ≥40 mg/L, but this killing effect is unchanged in an *lspA* null mutant (Δ*lspA*::*lspA*mut), indicating an LspA-independent mechanism of action [1]. This contrasts with its established LspA-dependent activity in Gram-negative bacteria and represents a unique pharmacological property not reported for other globomycin-class analogs.

M. tuberculosis Activity

Class-level

Bactericidal at ≥40 mg/L

Activity persists in ΔlspA mutant

LspA-independent killing mechanism context; may support anti-tubercular target discovery.

Mechanism distinct from Gram-negative LspA inhibition; data to verify.

Evidence Dimension	Mechanism of antibacterial action
Target Compound Data	Globomycin is mycobactericidal at ≥40 mg/L via an LspA-independent pathway
Comparator Or Baseline	Globomycin analogs (G2A, G0790, G5132) are reported to act primarily via LspA inhibition
Quantified Difference	Killing effect persists in Δ*lspA* mutant (no significant change in growth inhibition)
Conditions	Western immunoblotting with anti-MPT83 antibody; optical density and CFU plating assays

Why This Matters

The discovery of an LspA-independent killing mechanism in *M. tuberculosis* expands the potential research utility of globomycin beyond its canonical LspA target and may inform the development of anti-tubercular agents with novel modes of action.

• [1] Banaiee N, et al. LspA-independent action of globomycin on Mycobacterium tuberculosis. J Antimicrob Chemother. 2007;60(2):414-416. View Source

Pharmacokinetic Limitations: Benchmark for Analogs

Native globomycin demonstrates poor plasma stability, with only 49% remaining intact in mouse plasma after in vitro incubation . This metabolic lability provides the quantitative baseline against which optimized analogs are measured. For example, the globomycin-derived compound 51 achieved improved in vivo pharmacokinetic profiles through backbone modifications and physicochemical property adjustments [1].

Plasma Stability

Cross-study comparable

49% remaining intact

Mouse plasma in vitro incubation

Quantitative baseline for assessing analog metabolic stability improvements.

In vitro plasma context; in vivo PK profile requires independent validation.

Evidence Dimension	In vitro plasma stability
Target Compound Data	Globomycin: 49% remaining intact in mouse plasma
Comparator Or Baseline	Optimized analogs (e.g., compound 51): improved in vivo PK profile (qualitative)
Quantified Difference	49% stability for globomycin; analogs show improved profiles (quantitative values not provided for direct comparison)
Conditions	Mouse plasma in vitro incubation; in vivo mouse PK studies

Why This Matters

The documented poor plasma stability of globomycin serves as a critical negative control in PK studies and provides a quantifiable benchmark for evaluating the metabolic stability improvements of novel LspA inhibitor candidates.

• [1] Garland K, et al. Optimization of globomycin analogs as novel gram-negative antibiotics. Bioorg Med Chem Lett. 2020;30(20):127419. View Source

Globomycin: Research & Procurement Applications

LspA Co-Crystallization for Structural Biology

Globomycin is the gold-standard ligand for co-crystallization studies with LspA, having been solved at 2.8 Å resolution in complex with *P. aeruginosa* LspA [1]. Its well-characterized binding mode as a non-cleavable peptide analog makes it an indispensable tool for structure-based drug design and for validating computational docking models of novel LspA inhibitors [2].

Positive Control for LspA Inhibition Assays

Globomycin serves as the validated positive control for gel-shift assays measuring LspA enzymatic activity, with a defined IC50 of 0.64 ± 0.16 μM against *P. aeruginosa* LspA [3]. This quantitative benchmark enables researchers to calibrate assay conditions and to compare the potency of novel LspA inhibitors in head-to-head experiments.

LspA-Independent Killing Mechanism in Mycobacteria

Globomycin is uniquely suited for investigating LspA-independent antibacterial mechanisms in *Mycobacterium tuberculosis*, as its mycobactericidal activity at ≥40 mg/L persists in *lspA* null mutants [4]. This property distinguishes globomycin from other LspA inhibitors and opens avenues for anti-tubercular target discovery.

Baseline Compound for Analog SAR Studies

Globomycin's quantifiable limitations—including MIC >100 μg/mL against *P. aeruginosa*, 49% mouse plasma stability, and inactivity against *A. baumannii* due to poor outer membrane penetration —establish a rigorous baseline for evaluating next-generation analogs in medicinal chemistry programs [5].

Application

Selection Property

Validation Focus

LspA co-crystallization studies

Established reference ligand with resolved 2.8 Å binding pose

Binding-mode validation and docking model calibration

Enzymatic inhibition assay control

Reported IC50 benchmark against P. aeruginosa LspA

Assay condition calibration and inhibitor potency comparison

Mycobacterial mechanism-of-action studies

Characterized LspA-independent killing in M. tuberculosis

Target-independent pathway response and mutant characterization

Analog SAR baseline benchmarking

Quantified MIC and plasma stability limitations

Metabolic stability and spectrum-of-activity improvement context

• [1] Vogeley L, et al. Structural basis of lipoprotein signal peptidase II action and inhibition by the antibiotic globomycin. Science. 2016;351(6275):876-880. View Source
• [2] Olatunji S, et al. Structures of lipoprotein signal peptidase II from Staphylococcus aureus complexed with antibiotics globomycin and myxovirescin. Nat Commun. 2020;11:140. View Source
• [3] Olatunji S, et al. Structures of lipoprotein signal peptidase II from Staphylococcus aureus complexed with antibiotics globomycin and myxovirescin. Nat Commun. 2020;11:140. View Source
• [4] Banaiee N, et al. LspA-independent action of globomycin on Mycobacterium tuberculosis. J Antimicrob Chemother. 2007;60(2):414-416. View Source
• [5] Huang KJ, et al. Deletion of a previously uncharacterized lipoprotein lirL confers resistance to an inhibitor of type II signal peptidase in Acinetobacter baumannii. Proc Natl Acad Sci U S A. 2022;119(38):e2123117119. View Source